3-(Thiazolo[4,5-c]pyridin-2-yl)benzenamine

• Molecular Formula: C12H9N3S
• Molecular Weight: 227.29 g/mol
• IUPAC Name: 3-([1,3]thiazolo[4,5-c]pyridin-2-yl)aniline
• InChI: InChI=1S/C12H9N3S/c13-9-3-1-2-8(6-9)12-15-10-7-14-5-4-11(10)16-12/h1-7H,13H2
• InChI Key: BZJWECOBXMNRHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NC3=C(S2)C=CN=C3

Description

3-(Thiazolo[4,5-c]pyridin-2-yl)benzenamine is a useful research compound. Its molecular formula is C12H9N3S and its molecular weight is 227.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(3-nitrophenyl)thiazolo[4,5-c]pyridine (1.53 g, 5.9 mmol), NH4Cl (2.76 g, 51.6 mmol), iron powder (1.80 g, 32.2 mmol), H2O (30 mL) and methanol (120 mL) was heated to reflux for 5.5 h under N2. The mixture was filtered and the filtrate was diluted with H2O (400 mL). The precipitate was collected by filtration and dried in vacuo to afford 3-(thiazolo[4,5-c]pyridin-2-yl)benzenamine as a brown solid (841 mg, 63%). 1HNMR (400 MHz, DMSO-d6) δ: 9.28 (1H, s); 8.52 (1H, s); 8.21(1H, s); 7.23-7.38 (3H, d), 6.79 (1H, s), 5.51 (2H, s); MS (ESI) calcd. for C12H9N3S (m/z): 227, found: 228 [M+H]P